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Compound of Interest

Compound Name: 4-Fluoro-2-methoxybenzoic acid

Cat. No.: B1304787

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazards associated with
4-Fluoro-2-methoxybenzoic acid (CAS No. 395-82-4). The information presented is intended
to guide laboratory and industrial handling, storage, and emergency procedures to ensure the
safety of personnel and the environment. Data from structurally similar compounds are
included to provide a thorough understanding of the potential hazards.

Hazard Identification and Classification

4-Fluoro-2-methoxybenzoic acid is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard statements.

Table 1: GHS Classification

Hazard Class Category
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2A

Specific Target Organ Toxicity (Single Exposure) 3

Note: Classification is based on data for structurally similar compounds.
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Table 2: Hazard Statements and Pictograms

Pictogram GHS Code Hazard Statement

walt text H315 Causes skin irritation.[1][2][3]

Causes serious eye irritation.

H319
[1](21(3]

May cause respiratory

H335
irritation.[1][2][3][4]

Precautionary Measures

Adherence to the following precautionary statements is crucial to minimize risk when handling

4-Fluoro-2-methoxybenzoic acid.

Table 3: Precautionary Statements
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Type GHS Code Precautionary Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[3][4][5]
Wash skin thoroughly after
P264 _
handling.[3][4][5]
Use only outdoors or in a well-
P271 _
ventilated area.[3][4][5]
Wear protective
loves/protective clothing/eye
P280 g .p _ aey
protection/face protection.[3][4]
[5]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[3][5]
IF INHALED: Remove person
to fresh air and keep
P304 + P340

comfortable for breathing.[3][5]
[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[3][5][6]

Call a POISON CENTER or

pP312 doctor/physician if you feel
unwell.[5][6]
If skin irritation occurs: Get
P332 + P313
medical advice/attention.[5][6]
If eye irritation persists: Get
P337 + P313 ) _ _
medical advice/attention.[5][6]
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Take off contaminated clothing

P362 + P364 )
and wash it before reuse.[3][7]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[3][5]
P405 Store locked up.[3][5]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[3][5]

Toxicological Information

While specific quantitative toxicological data such as LD50 for 4-Fluoro-2-methoxybenzoic
acid is not readily available, the primary toxicological concerns based on its classification are
skin irritation, serious eye irritation, and respiratory tract irritation.[1][2][3]

Experimental Protocols

Standard methodologies are employed to determine the safety and hazard profile of chemical
compounds. Below are generalized protocols for key irritation studies.

Experimental Protocol: In Vitro Skin Irritation Test (OECD TG 439)
o Test System: Reconstituted human epidermis (RhE) tissue.

e Procedure: a. A small amount of the test substance (4-Fluoro-2-methoxybenzoic acid) is
applied topically to the surface of the RhE tissue. b. The tissue is incubated for a specified
period (e.g., 60 minutes). c. Following incubation, the test substance is removed by rinsing.
d. The tissue is then incubated for a further period (e.g., 42 hours) in fresh medium.

o Endpoint: Cell viability is assessed using a colorimetric assay (e.g., MTT assay), which
measures the reduction of a yellow tetrazolium salt to a purple formazan product by
metabolically active cells.
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« Interpretation: A reduction in cell viability below a defined threshold (e.g., 50%) compared to
a negative control indicates that the substance is an irritant.

Experimental Protocol: In Vitro Eye Irritation Test (Bovine Corneal Opacity and Permeability
Assay - OECD TG 437)

Test System: Freshly isolated bovine corneas.

e Procedure: a. The baseline opacity and permeability of the cornea are measured. b. The test
substance is applied to the epithelial surface of the cornea for a defined period (e.g., 10
minutes). c. The substance is then washed off. d. The cornea is incubated for a post-
exposure period.

e Endpoints:
o Opacity: Measured using an opacitometer.
o Permeability: Measured by the amount of fluorescein dye that passes through the cornea.

e Interpretation: An in vitro irritancy score is calculated based on the opacity and permeability
values. Scores exceeding a certain threshold classify the substance as a severe eye irritant.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you
feel unwell.[3][8]

Inhalation

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. If skin

Skin Contact o . . .
irritation occurs, get medical advice/attention.[3]

[8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][8]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Get medical attention if symptoms
occur.[3][4]

Handling and Storage

Proper handling and storage procedures are essential for maintaining the integrity of the
compound and ensuring safety.

» Handling: Use only in a well-ventilated area, preferably in a fume hood.[3][9] Avoid
generating dust.[8][9] Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat.[8][9]

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[8][9] Keep the container tightly closed when not in use.[8][9]

Fire-Fighting and Accidental Release Measures

o Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.
[3][5] Wear self-contained breathing apparatus (SCBA) and full protective gear.[4][8]
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e Accidental Release: Avoid dust formation.[3][8] Use appropriate PPE.[8] For small spills,
absorb with an inert material and dispose of in accordance with local regulations.[9] Prevent
entry into drains and waterways.[4]

Stability and Reactivity
 Stability: Stable under normal storage conditions.[8]
e Reactivity: Avoid contact with strong oxidizing agents.[8]

e Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,
carbon dioxide, and hydrogen fluoride.[8]
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Caption: Workflow for managing chemical hazards.
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Caption: Generalized experimental workflow for in vitro hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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